Cas no 75640-87-8 ((S)-2,2'-Dimethoxy-1,1'-binaphthyl)

• Product Name: (S)-2,2'-Dimethoxy-1,1'-binaphthyl
• CAS No: 75640-87-8
• MF: C₂₂H₁₈O₂
• MW: 314.377126216888
• MDL: MFCD00091146
• CID: 59712
• PubChem ID: 87569210
• Update Time: 2025-04-19

(S)-2,2'-Dimethoxy-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-2,2'-Dimethoxy-1,1'-binaphthalene
• (S)-(-)-1,1'-Bi-2-naphthol dimethyl ether
• (S)-2,2'-Dimethoxy-1,1'-binaphthyl
• (S)-(-)-2,2'-DIMETHOXY-1,1'-BINAPHTHYL
• (R)-2,2'-DIMETHOXY-1,1'-BINAPHTHYL
• (S)-2,2'-Dimethoxy-1,1'-binaphthalene
• (S)-2,2'-dimethoxyl-1,1'-binaphthalene
• (Sa)-2,2'-dimethoxy-1,1'-binaphthalene
• (S)-(-)-2,2′-Dimethoxy-1,1′-binaphthyl
• (S)-1,1'-Bi-2-naphthol Dimethyl Ether
• 2,2'-Dimethoxy-1,1'-binaphthalene
• (R)-(+)-2,2'-DIMETHOXY-1,1'-BINAPHTHYL
• 2,2'-Dimethoxy-1,1'-binaphthyl
• (R)-2,2'-Dimethoxy-1,1'-binaphthalene
• (R)-(+)-2,2-Dimethoxy-1,1-binaphthyl
• (R)-(+)-2,2'-Dimethoxy-1,1'-bi-naphthol
• 2-methoxy-1-(2-methoxynaphthalen-1-yl)naphthalene
• (r)-(+)-2,2'-dimetho
• 2960-93-2
• FT-0652589
• (R)-(+)-2,2'-Dimethoxy-1,1'-binaphthalene, 97%
• CAA96093
• SR-01000389027-1
• BJAADAKPADTRCH-UHFFFAOYSA-N
• CS-0166754
• 1,1'-Binaphthalene, 2,2'-dimethoxy-
• (+/-)-1,1'-Bi-2-naphthol dimethyl ether
• NCGC00161024-02
• E78062
• A838469
• FT-0639252
• SCHEMBL998182
• CCG-260145
• SY317193
• CS-0085704
• AS-20134
• A50706
• F0349-1138
• NSC37210
• SY039237
• (S)-(-)-2,2'-Dimethoxy-1,1'-binaphthalene, 97%
• 35294-28-1
• DTXSID20952077
• (R)-2,2 inverted exclamation mark -Dimethoxy-1,1 inverted exclamation mark -binaphthalene
• NSC-244962
• AB86034
• J-017580
• (S)-(-)-2,2'-Dimethoxy-1,1'-binaphthalene, 99%
• (1R)-2,2'-DIMETHOXY-1,1'-BINAPHTHALENE
• ChemDiv3_000099
• NCGC00161024-01
• NCGC00161024-04
• D2747
• NSC244962
• A876422
• 2,2 inverted exclamation mark -Dimethoxy-1,1 inverted exclamation mark -binaphthalene
• 2,2(2)-Dimethoxy-1,1(2)-binaphthalene
• CS-0085179
• SY039262
• FT-0728768
• NCGC00161134-01
• CHEMBL1489989
• BCP10129
• AKOS015889265
• MFCD00091146
• AC8054
• 75640-87-8
• (R)-(+)-2,2'-Dimethoxy-1,1'-binaphthalene, 99%
• (S)-2,2 inverted exclamation mark -Dimethoxy-1,1 inverted exclamation mark -binaphthalene
• 2,2'-Dimethoxy-1,1'-binaphthalene, 97%
• UPCMLD00WMAL2-133
• SR-01000389027
• NCGC00161024-03
• 75685-01-7
• D2821
• BRD-K24986965-001-01-8
• 5-CHLORO-1,3-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLICACID
• HMS1473E11
• (r)-(+)-2,2'-dimethoxy-1,1'-binaphthalene
• NSC-37210
• NCGC00161024-05
• (r)-(+)-1,1'-bi-2-naphthol dimethyl ether
• 2,2 inverted exclamation marka-Dimethoxy-1,1 inverted exclamation marka-binaphthalene
• 621-151-4

• MDL： MFCD00091146
• Inchi： 1S/C22H18O2/c1-23-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)24-2/h3-14H,1-2H3
• InChI Key： BJAADAKPADTRCH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)OC

Computed Properties

• Exact Mass: 314.13100
• Monoisotopic Mass: 314.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6

Experimental Properties

• Density: 1.16
• Melting Point: 228.0 to 232.0 deg-C
• Boiling Point: 414.1°Cat760mmHg
• Flash Point: 152.5°C
• Refractive Index: 1.658
• Water Partition Coefficient: Insoluble
• PSA: 18.46000
• LogP: 5.67720
• Specific Rotation: -79 º (c=1,THF)
• Optical Activity: [α]20/D -52°, c = 1% in chloroform

(S)-2,2'-Dimethoxy-1,1'-binaphthyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H413
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26; S36/39; S60; S61; S36
• Hazardous Material Identification：
• Safety Term：S26;S36/39;S60;S61
• Risk Phrases：R37/38; R41; R50/53
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Catalysts and Inorganic Chemicals Catalysts